molecular formula C11H19NO3 B8751893 1-(Pentanoylamino)cyclopentane-1-carboxylic acid CAS No. 15026-80-9

1-(Pentanoylamino)cyclopentane-1-carboxylic acid

Cat. No.: B8751893
CAS No.: 15026-80-9
M. Wt: 213.27 g/mol
InChI Key: HPHUHSPLHSCYJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Pentanoylamino)cyclopentane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

15026-80-9

Molecular Formula

C11H19NO3

Molecular Weight

213.27 g/mol

IUPAC Name

1-(pentanoylamino)cyclopentane-1-carboxylic acid

InChI

InChI=1S/C11H19NO3/c1-2-3-6-9(13)12-11(10(14)15)7-4-5-8-11/h2-8H2,1H3,(H,12,13)(H,14,15)

InChI Key

HPHUHSPLHSCYJB-UHFFFAOYSA-N

Canonical SMILES

CCCCC(=O)NC1(CCCC1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 3 necked 250 ml round bottom flask equipped with mechanical stirrer, was charged with sodium hydroxide solution (24.1 g dissolved in 100 ml water) and 1-aminocyclopentane carboxylic acid hydrochloride (25 g) and chilled to 0° C. under stirring. Tetra butyl ammonium bromide (0.25 g) was added to the reaction mixture followed by slow addition of a solution of valeroyl chloride (27.5 g) in toluene (20 ml) during one hour at 0-5° C. under stirring. The reaction mass was stirred for 1 hour at 0-5° C. The reaction mixture was diluted with water (100 ml) toluene (20 ml) and stirred for 15 minutes. The two phases were separated. The aqueous phase was washed with toluene (20 ml). Aqueous phase was chilled to 10° C. and acidified with hydrochloric acid and stirred it for 1 hour. The product was filtered and washed with water. The product was dried at 60° C. till constant weight. (Yield: 22 g; 68%).
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
27.5 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
0.25 g
Type
catalyst
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four

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